Cas no 2361763-01-9 (1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2361763-01-9
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5946450
• PubChem ID: 145903976
• Update Time: 2025-05-25

1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3664805295
• 2361763-01-9
• EN300-26594900
• 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C18H27N5O2/c1-3-16(24)22-10-7-14(8-11-22)18(25)23-9-5-6-15(12-23)17-20-19-13-21(17)4-2/h3,13-15H,1,4-12H2,2H3
• InChI Key： NCUFTNSVILZRNG-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCCC(C2=NN=CN2CC)C1

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Research Brief on 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one (CAS: 2361763-01-9)

Recent studies on the compound 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one (CAS: 2361763-01-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and piperidine scaffolds, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on the compound's mechanism of action, particularly its interaction with key enzymes and receptors involved in inflammatory and oncogenic processes. Preliminary data suggest that this compound exhibits high selectivity and potency, which could translate into reduced side effects compared to existing therapies. Structural-activity relationship (SAR) studies have further elucidated the critical functional groups responsible for its bioactivity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating targeted pathways, with notable results in models of autoimmune diseases and certain cancers. For instance, recent findings indicate that the compound effectively inhibits the proliferation of cancer cells by interfering with signal transduction pathways, while also showing anti-inflammatory properties in immune cell assays.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current efforts are directed towards structural modifications to enhance these attributes without compromising its therapeutic efficacy. Collaborative research initiatives are also exploring the compound's potential in combination therapies, aiming to leverage synergistic effects with other drugs.

In conclusion, 1-{4-[3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a significant advancement in the development of targeted therapies. Ongoing research is expected to further validate its clinical potential and address existing limitations, paving the way for its eventual translation into therapeutic applications.